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Introduction

Methyl 4-bromo-3-hydroxybenzoate (CAS No. 106291-80-9) is a halogenated aromatic ester
that serves as a crucial building block in the landscape of modern organic synthesis and
medicinal chemistry. Its strategic substitution pattern—featuring a bromine atom, a hydroxyl
group, and a methyl ester on a benzene ring—renders it a versatile intermediate for
constructing more complex molecular architectures. Notably, it is a key reactant in the
synthesis of selective inhibitors, making it highly relevant to drug discovery and development
programs.[1][2]

A comprehensive understanding of the physical properties of this compound is not merely
academic; it is fundamental to its practical application. Properties such as melting point,
solubility, and crystal structure directly influence reaction kinetics, purification strategies,
formulation development, and material handling. This guide provides an in-depth analysis of
the core physical and chemical characteristics of Methyl 4-bromo-3-hydroxybenzoate,
offering both established data and field-proven experimental protocols for its characterization.

Compound Identification and Structure

Accurate identification is the cornerstone of any chemical study. The essential identifiers for
Methyl 4-bromo-3-hydroxybenzoate are summarized below.
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Identifier Value

CAS Number 106291-80-9[3]

Molecular Formula CsH7BroOs[1]

Molecular Weight 231.05 g/mol [4]

IUPAC Name Methyl 4-bromo-3-hydroxybenzoate

Synonyms 4-Bromo-3-hydroxybenzoic Acid Methyl Ester[3]

The molecular structure, depicted below, is key to understanding its chemical behavior and
physical properties. The interplay between the electron-withdrawing bromine atom and ester
group, and the electron-donating hydroxyl group, defines its reactivity and intermolecular
interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Methyl
4-bromo-3-hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121415#methyl-4-bromo-3-hydroxybenzoate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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